Cas no 2034437-88-0 (1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea)

• Product Name: 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea
• CAS No: 2034437-88-0
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 6411717
• PubChem ID: 119102051
• Update Time: 2025-06-13

1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea
• F6519-4634
• AKOS026702472
• 1-(naphthalen-1-ylmethyl)-3-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)urea
• 1-[(naphthalen-1-yl)methyl]-3-[2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]urea
• 2034437-88-0
• 1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea

• Inchi： 1S/C21H20N4OS/c26-21(22-14-17-8-3-7-16-6-1-2-9-18(16)17)23-15-19(20-10-4-13-27-20)25-12-5-11-24-25/h1-13,19H,14-15H2,(H2,22,23,26)
• InChI Key： XUTGWKOGAMNGGG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(NCC1=CC=CC2C=CC=CC1=2)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.2Ų

Additional information on 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea

Research Brief on 1-(Naphthalen-1-yl)methyl-3-2-(1H-Pyrazol-1-yl)-2-(Thiophen-2-yl)ethylurea (CAS: 2034437-88-0)

The compound 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea (CAS: 2034437-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this molecule, which combines a naphthalene core with pyrazole and thiophene moieties. These structural elements are known to confer diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Preliminary in vitro assays have demonstrated promising activity against specific cancer cell lines, suggesting its potential as a lead compound for further development.

The synthesis of 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These methodological advancements are critical for ensuring reproducibility and scalability in future studies.

Mechanistic studies have begun to elucidate the compound's mode of action. Initial findings suggest that it may interact with specific protein targets involved in cell proliferation and apoptosis. Molecular docking simulations have identified potential binding sites, providing a foundation for structure-activity relationship (SAR) studies. These insights are invaluable for guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, including solubility and metabolic stability, require further optimization to improve its drug-like characteristics. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-(naphthalen-1-yl)methyl-3-2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethylurea represents a promising candidate for therapeutic development. Its unique structural features and preliminary biological activity warrant further investigation. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical development stages.